Cas no 1701854-52-5 (2-(1-aminohexan-2-yl)oxyethan-1-ol)
2-(1-aminohexan-2-yl)oxyethan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(1-aminohexan-2-yl)oxyethan-1-ol
- 1701854-52-5
- EN300-1293633
- 2-[(1-aminohexan-2-yl)oxy]ethan-1-ol
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- Inchi: 1S/C8H19NO2/c1-2-3-4-8(7-9)11-6-5-10/h8,10H,2-7,9H2,1H3
- InChI Key: GLLVLUKOXFIZOJ-UHFFFAOYSA-N
- SMILES: O(CCO)C(CN)CCCC
Computed Properties
- Exact Mass: 161.141578849g/mol
- Monoisotopic Mass: 161.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 78.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 55.5Ų
2-(1-aminohexan-2-yl)oxyethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293633-0.05g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 0.05g |
$1020.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-0.1g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 0.1g |
$1068.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-0.25g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 0.25g |
$1117.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-0.5g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 0.5g |
$1165.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-1.0g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 1g |
$1214.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-2.5g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 2.5g |
$2379.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-5.0g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 5g |
$3520.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-10.0g |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 10g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1293633-50mg |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 50mg |
$768.0 | 2023-09-30 | ||
| Enamine | EN300-1293633-100mg |
2-[(1-aminohexan-2-yl)oxy]ethan-1-ol |
1701854-52-5 | 100mg |
$804.0 | 2023-09-30 |
2-(1-aminohexan-2-yl)oxyethan-1-ol Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 2-(1-aminohexan-2-yl)oxyethan-1-ol
Recent Advances in the Study of 2-(1-aminohexan-2-yl)oxyethan-1-ol (CAS: 1701854-52-5): A Comprehensive Research Brief
2-(1-aminohexan-2-yl)oxyethan-1-ol (CAS: 1701854-52-5) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique amino alcohol structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a focal point for drug discovery and development efforts.
One of the key areas of research has been the synthesis and optimization of 2-(1-aminohexan-2-yl)oxyethan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing production costs. The researchers employed a combination of asymmetric catalysis and green chemistry principles, achieving an enantiomeric excess of over 98%. This advancement is particularly significant for scaling up production for preclinical and clinical studies.
In terms of biological activity, recent in vitro and in vivo studies have demonstrated that 2-(1-aminohexan-2-yl)oxyethan-1-ol exhibits potent anti-inflammatory and neuroprotective effects. A 2024 study in Nature Chemical Biology revealed that the compound modulates the NF-κB signaling pathway, reducing pro-inflammatory cytokine production in macrophages. Additionally, it showed neuroprotective effects in a mouse model of Parkinson's disease, suggesting potential applications in neurodegenerative disorders.
The pharmacokinetic profile of 2-(1-aminohexan-2-yl)oxyethan-1-ol has also been a subject of recent investigation. A pharmacokinetic study published in Drug Metabolism and Disposition (2024) reported favorable absorption and distribution characteristics, with good blood-brain barrier penetration. The compound demonstrated a half-life of approximately 6 hours in rodents, making it suitable for twice-daily dosing regimens. These properties, combined with its low toxicity profile in acute and subchronic toxicity studies, position it as a promising candidate for further development.
Structural-activity relationship (SAR) studies have provided insights into the molecular determinants of 2-(1-aminohexan-2-yl)oxyethan-1-ol's biological activity. Computational modeling and X-ray crystallography studies have identified key interactions between the compound and its putative molecular targets. These findings are guiding the design of second-generation analogs with improved potency and selectivity.
Current research directions include exploring the compound's potential in combination therapies and its application in other disease areas such as autoimmune disorders and certain cancers. Several pharmaceutical companies have initiated preclinical development programs based on these promising early results, with IND-enabling studies expected to commence in late 2024.
In conclusion, 2-(1-aminohexan-2-yl)oxyethan-1-ol (CAS: 1701854-52-5) represents an exciting area of research in chemical biology and drug discovery. The recent advancements in its synthesis, biological characterization, and mechanistic understanding have laid a strong foundation for its further development as a potential therapeutic agent. Continued research in this area is likely to yield important insights that could translate into novel treatment options for various diseases.
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